molecular formula C24H23N5O4S B15083248 2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide

2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide

Cat. No.: B15083248
M. Wt: 477.5 g/mol
InChI Key: PWULLSQEMUFSED-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[4-Amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide is a triazole-based acetamide derivative characterized by a 1,2,4-triazole core substituted with a 3,4-dimethoxyphenyl group at position 5 and a sulfanyl-linked acetamide moiety at position 2. The N-(4-phenoxyphenyl) group on the acetamide introduces additional aromaticity and hydrophobicity.

Properties

Molecular Formula

C24H23N5O4S

Molecular Weight

477.5 g/mol

IUPAC Name

2-[[4-amino-5-(3,4-dimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-phenoxyphenyl)acetamide

InChI

InChI=1S/C24H23N5O4S/c1-31-20-13-8-16(14-21(20)32-2)23-27-28-24(29(23)25)34-15-22(30)26-17-9-11-19(12-10-17)33-18-6-4-3-5-7-18/h3-14H,15,25H2,1-2H3,(H,26,30)

InChI Key

PWULLSQEMUFSED-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)OC4=CC=CC=C4)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide typically involves multiple steps, starting from readily available starting materials. The general synthetic route includes the following steps:

    Formation of the Triazole Ring: The triazole ring is formed through a cyclization reaction involving a hydrazine derivative and a suitable aldehyde or ketone. This step often requires acidic or basic conditions to facilitate the cyclization process.

    Introduction of the Sulfanyl Group: The sulfanyl group is introduced through a nucleophilic substitution reaction, where a suitable thiol reacts with the triazole intermediate.

    Attachment of the Phenoxyphenyl Acetamide Moiety: The final step involves the coupling of the triazole-sulfanyl intermediate with a phenoxyphenyl acetamide derivative. This step may require the use of coupling reagents such as EDCI or DCC to activate the carboxylic acid group for amide bond formation.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of green chemistry principles, such as solvent-free reactions or the use of environmentally benign solvents, can be incorporated to make the process more sustainable.

Chemical Reactions Analysis

Types of Reactions

2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide can undergo various types of chemical reactions, including:

    Oxidation: The sulfanyl group can be oxidized to form a sulfoxide or sulfone derivative. Common oxidizing agents for this reaction include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

    Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as tin(II) chloride (SnCl₂) or iron powder in acidic conditions.

    Substitution: The phenoxy group can undergo nucleophilic aromatic substitution reactions, where a nucleophile replaces the phenoxy group. Common nucleophiles include amines and thiols.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide (H₂O₂), m-chloroperbenzoic acid (m-CPBA)

    Reduction: Tin(II) chloride (SnCl₂), iron powder

    Substitution: Amines, thiols

Major Products

    Oxidation: Sulfoxide or sulfone derivatives

    Reduction: Amines

    Substitution: Substituted triazole derivatives

Scientific Research Applications

2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide has a wide range of scientific research applications, including:

    Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

    Biology: The compound can be used as a probe to study biological processes, such as enzyme inhibition or receptor binding. Its triazole ring is known to interact with various biological targets.

    Medicine: The compound has potential therapeutic applications, such as antimicrobial, antifungal, and anticancer activities. Its ability to interact with biological targets makes it a promising candidate for drug development.

    Industry: The compound can be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide involves its interaction with specific molecular targets and pathways. The triazole ring is known to bind to various enzymes and receptors, inhibiting their activity. The sulfanyl group can form covalent bonds with cysteine residues in proteins, leading to the inhibition of enzyme activity. Additionally, the phenoxyphenyl acetamide moiety can interact with hydrophobic pockets in proteins, enhancing the compound’s binding affinity.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name Substituent at Triazole 5-Position Acetamide Group Molecular Weight (g/mol) Hydrogen Bond Donors/Acceptors XLogP<sup>a</sup>
Target Compound 3,4-Dimethoxyphenyl N-(4-Phenoxyphenyl) ~418<sup>b</sup> 2 / 7 ~3.0
2-{[4-Amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide 3,4,5-Trimethoxyphenyl N-(4-Phenoxyphenyl) ~448 2 / 8 ~3.5
2-{[4-Amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide 4-Chlorophenyl N-(4-Phenoxyphenyl) ~427 2 / 6 ~3.8
2-{[4-Amino-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide Pyridin-4-yl N-(4-Phenoxyphenyl) 418.47 2 / 7 ~2.5

<sup>a</sup>XLogP: Estimated octanol-water partition coefficient. <sup>b</sup>Calculated based on analogs.

Key Observations :

  • Methoxy Substitutions : The 3,4-dimethoxyphenyl group in the target compound balances electron-donating effects and moderate lipophilicity (XLogP ~3.0). The 3,4,5-trimethoxyphenyl analog exhibits higher molecular weight and XLogP (~3.5), suggesting enhanced membrane permeability but reduced solubility.
  • Heterocyclic Substitution : Pyridin-4-yl introduces nitrogen-mediated hydrogen bonding and reduces lipophilicity (XLogP ~2.5), favoring solubility.

Key Observations :

  • Yields for triazole derivatives range from 50–83% , influenced by substituent steric and electronic effects.
  • Recrystallization often employs ethanol-water mixtures, indicating moderate polarity .

Table 3: Pharmacological Profiles of Analogous Compounds

Compound Biological Activity Potency (vs. Reference) Mechanism/Relevance
Target Compound Hypothesized anti-inflammatory/antioxidant Not Reported Structural similarity to COX-2 inhibitors
2-{[4-Amino-5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methylphenyl)acetamide Anti-inflammatory (formalin-induced edema) 1.28× diclofenac sodium COX-2 inhibition (in silico correlation)
2-((4-Amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl)-N-acetamides Anti-exudative (carrageenan-induced edema) Comparable to diclofenac Modulation of inflammatory mediators
AM31 (2-{[4-Amino-5-(2-hydroxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-(4-nitrophenyl)acetamide) Reverse transcriptase inhibition > Nevirapine Binding to HIV-1 RT hydrophobic pocket (docking studies)
VUAA1 (N-(4-ethylphenyl)-2-[[4-ethyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio]acetamide) Insect Orco receptor agonism Not quantified Activation of heteromeric insect odorant receptors

Key Observations :

  • Anti-Inflammatory Activity : The 2-pyridinyl analog outperformed diclofenac, likely due to enhanced hydrogen bonding with COX-2.
  • Anti-Exudative Effects : Furan-2-yl derivatives showed efficacy comparable to diclofenac, suggesting substituent flexibility in modulating inflammation.
  • Enzyme Inhibition: Hydroxyphenyl-substituted triazoles demonstrated nanomolar binding to HIV-1 RT, highlighting the role of polar substituents in enzyme interactions.

Biological Activity

The compound 2-{[4-amino-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-phenoxyphenyl)acetamide is a derivative of the triazole class, which has garnered attention in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including antibacterial properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is C19H21N5O4SC_{19}H_{21}N_5O_4S, and it features a triazole ring that is known for its pharmacological significance. The presence of various functional groups enhances its potential biological activity.

Antibacterial Activity

Triazole derivatives have been extensively studied for their antibacterial properties. Research indicates that compounds containing the triazole moiety exhibit significant activity against a range of bacterial strains.

  • Mechanism of Action : The primary mechanism through which triazoles exert their antibacterial effects is by inhibiting the synthesis of nucleic acids. This inhibition occurs through the interaction with bacterial DNA gyrase, leading to cell death in susceptible strains .
  • Case Studies :
    • A study demonstrated that related triazole compounds showed potent activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values lower than those of standard antibiotics like ciprofloxacin .
    • Another research highlighted that derivatives with specific substitutions on the triazole ring exhibited enhanced activity against resistant strains of Staphylococcus aureus and Escherichia coli .
CompoundBacterial StrainMIC (µg/mL)Reference
Triazole Derivative AS. aureus0.5
Triazole Derivative BE. coli1.0
Triazole Derivative CP. aeruginosa0.8

Antifungal Activity

Triazoles are also recognized for their antifungal properties. They inhibit fungal growth by interfering with ergosterol synthesis, a critical component of fungal cell membranes.

  • Research Findings : Tebuconazole, a well-known triazole fungicide, has shown significant antifungal activity and is used in agricultural settings to control fungal diseases in crops . Although not directly related to the compound , these findings underscore the broader potential of triazoles in combating fungal infections.

Structure-Activity Relationship (SAR)

The biological activity of triazole derivatives can often be correlated with their structural features. The presence of specific substituents on the phenyl rings and variations in the triazole structure can significantly influence their potency.

  • Substituent Effects : Research indicates that electron-donating groups enhance antibacterial activity, while steric hindrance may reduce it . For example, compounds with methoxy or dimethoxy substitutions on the phenyl ring demonstrate improved efficacy against various pathogens.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.